
An In-depth Technical Guide to the
Physicochemical Properties of 2,6-Nonadienal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Nonadienal

Cat. No.: B1213864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Nonadienal (C₉H₁₄O) is a naturally occurring unsaturated aldehyde that exists as several

geometric isomers, most notably the (2E,6Z) and (2E,6E) forms. It is a significant contributor to

the characteristic aroma of various fruits and vegetables, including cucumbers, melons, and

violet leaves.[1] Beyond its role as a flavor and fragrance compound, 2,6-Nonadienal and

other unsaturated aldehydes are of interest to researchers in food science, biochemistry, and

drug development due to their biological activities and potential as precursors for chemical

synthesis. This guide provides a comprehensive overview of the core physicochemical

properties of 2,6-Nonadienal, detailed experimental protocols for their determination, and a

visualization of its biosynthetic and synthetic pathways.

Physicochemical Properties
The physicochemical properties of 2,6-Nonadienal are crucial for its application in various

scientific and industrial fields. These properties can vary slightly between its different isomers.

The following tables summarize the key quantitative data for the most common isomers.

Table 1: General and Physical Properties of 2,6-Nonadienal Isomers
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Property
(2E,6Z)-2,6-
Nonadienal

(2E,6E)-2,6-
Nonadienal

Reference(s)

Molecular Formula C₉H₁₄O C₉H₁₄O [2][3]

Molecular Weight 138.21 g/mol 138.21 g/mol [2][3]

Appearance
Colorless to pale

yellow oily liquid
Liquid; tallowy aroma [4][5]

Boiling Point

94-95 °C @ 18

mmHg; 187 °C @ 760

mmHg

202-203 °C @ 760

mmHg
[4][6]

Density
0.850-0.870 g/mL @

25 °C

0.856-0.864 g/mL @

25 °C
[4][7]

Refractive Index 1.470-1.475 @ 20 °C 1.439-1.445 @ 20 °C [4][7]

Flash Point 83 °C (181 °F) TCC
87.22 °C (189 °F)

TCC
[4][7]

Vapor Pressure
0.280 mmHg @ 25 °C

(est.)

0.280 mmHg @ 25 °C

(est.)
[4][6]

Solubility in Water

Very slightly soluble

(est. 318.8 mg/L @ 25

°C)

Not soluble [4][5]

Solubility in Organic

Solvents

Soluble in alcohol,

dipropylene glycol,

fixed oils

Miscible in oil, soluble

in ethanol
[4][5]

logP (o/w) 2.799 (est.) 2.2 [3][4]

Experimental Protocols
Detailed methodologies are essential for the accurate and reproducible determination of

physicochemical properties. The following sections outline protocols for key experiments

related to 2,6-Nonadienal.
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Determination of Boiling Point (Thiele Tube Method)
This method is suitable for determining the boiling point of small quantities of liquid samples.[8]

Materials:

Thiele tube

High-boiling point mineral oil

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire for attaching the test tube to the thermometer

Bunsen burner or other heat source

2,6-Nonadienal sample

Procedure:

Fill the Thiele tube with mineral oil to a level above the side-arm.

Add a small amount (approximately 0.5 mL) of 2,6-Nonadienal to the small test tube.

Place the capillary tube, open end down, into the small test tube containing the sample.

Attach the small test tube to the thermometer using a rubber band or wire, ensuring the

sample is level with the thermometer bulb.

Immerse the thermometer and attached test tube into the mineral oil in the Thiele tube.

Gently heat the side arm of the Thiele tube with a small flame.

Observe the capillary tube. As the temperature rises, a slow stream of bubbles will emerge

from the open end of the capillary tube.
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Continue gentle heating until a rapid and continuous stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.[8] Record this temperature.

Record the atmospheric pressure at the time of the experiment.

Determination of Solubility in Water
This qualitative and semi-quantitative method provides an estimation of the solubility of 2,6-
Nonadienal in water.

Materials:

Test tubes

Pipettes or droppers

Vortex mixer

2,6-Nonadienal sample

Distilled water

Procedure:

Add a defined volume of distilled water (e.g., 1 mL) to a clean test tube.

Add a small, measured amount of 2,6-Nonadienal (e.g., 10 µL) to the water.

Vigorously agitate the mixture using a vortex mixer for 1-2 minutes.

Allow the mixture to stand and observe for any phase separation or undissolved droplets.

If the 2,6-Nonadienal dissolves completely, continue adding small, measured increments,

vortexing after each addition, until the solution becomes saturated (i.e., undissolved droplets

are visible).
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The solubility can be reported qualitatively (e.g., insoluble, slightly soluble) or semi-

quantitatively based on the amount of solute dissolved in the volume of solvent.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful technique for the separation, identification, and quantification of volatile

compounds like 2,6-Nonadienal.[9] The following is a general protocol that can be adapted for

specific instrumentation.

Materials and Reagents:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Appropriate capillary column (e.g., HP-5MS, DB-Wax)

Helium (carrier gas)

2,6-Nonadienal standard

Solvent for sample dilution (e.g., dichloromethane, hexane)

Solid-phase microextraction (SPME) fibers (for headspace analysis, if applicable)

Sample Preparation:

Prepare a stock solution of 2,6-Nonadienal in a suitable solvent.

Create a series of calibration standards by diluting the stock solution.

For analysis in a matrix (e.g., food sample), an extraction step (e.g., liquid-liquid extraction,

SPME) may be necessary.[4]

GC-MS Parameters (Example):

Injection Mode: Splitless

Injector Temperature: 250 °C
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Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes

Ramp: 5 °C/min to 200 °C

Hold at 200 °C for 5 minutes

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 35-350

Data Analysis:

The retention time of the peak corresponding to 2,6-Nonadienal in the sample is compared

to that of the standard for identification.

The mass spectrum of the sample peak is compared to a reference spectrum (e.g., from a

library like NIST) for confirmation. Common fragments for aldehydes include the loss of H

(M-1) and CHO (M-29).[10]

Quantification is achieved by creating a calibration curve from the peak areas of the

standards.

Signaling Pathways and Logical Relationships
Biosynthesis of 2,6-Nonadienal
2,6-Nonadienal is biosynthesized from polyunsaturated fatty acids, such as α-linolenic acid,

through the lipoxygenase (LOX) pathway.[1][9] This pathway is often initiated in response to

tissue damage in plants.
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Biosynthesis of (2E,6Z)-2,6-Nonadienal

α-Linolenic Acid
9-Hydroperoxy-

octadecatrienoic Acid
(9-HPOT)

Lipoxygenase (LOX) (3Z,6Z)-Nona-3,6-dienalHydroperoxide Lyase (HPL) Isomerization (2E,6Z)-2,6-Nonadienal

Click to download full resolution via product page

Figure 1. Biosynthetic pathway of (2E,6Z)-2,6-Nonadienal from α-linolenic acid.

Chemical Synthesis of (2E,6Z)-2,6-Nonadienal
A common synthetic route to (2E,6Z)-2,6-Nonadienal involves the condensation of malonic

acid with cis-4-heptenal, followed by a series of reactions.[11]
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Chemical Synthesis of (2E,6Z)-2,6-Nonadienal

cis-4-Heptenal +
Malonic Acid

Condensation

trans-2-cis-6-
nonadienoic acid

Esterification
(Methanol, Acid)

Methyl trans-2-cis-6-
nonadienoate

Reduction
(LiAlH4)

trans-2-cis-6-
nonadien-1-ol

Oxidation
(KMnO4)

(2E,6Z)-2,6-Nonadienal

Click to download full resolution via product page

Figure 2. A chemical synthesis route for (2E,6Z)-2,6-Nonadienal.
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Conclusion
This technical guide provides a detailed overview of the physicochemical properties of 2,6-
Nonadienal, catering to the needs of researchers, scientists, and professionals in drug

development. The summarized data in tabular format, along with the outlined experimental

protocols, offer a practical resource for laboratory work. The visualization of the biosynthetic

and synthetic pathways provides a clear understanding of the origins and production of this

important aldehyde. Further research into the biological activities and potential applications of

2,6-Nonadienal and its derivatives is a promising area for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1213864#physicochemical-properties-of-2-6-
nonadienal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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